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Compound of Interest

Compound Name: Methyl diethylphosphonoacetate

Cat. No.: B091671 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for methyl
diethylphosphonoacetate (CAS No. 1067-74-9), a reagent commonly used in chemical

synthesis. Adherence to these guidelines is crucial for ensuring a safe laboratory environment.

Chemical and Physical Properties
Methyl diethylphosphonoacetate is a combustible liquid.[1] Key physical and chemical

properties are summarized in the table below.
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Property Value

Molecular Formula C7H15O5P

Molecular Weight 210.16 g/mol

Appearance Clear, colorless to faint yellow liquid[2]

Odor No information available[3]

Boiling Point 127 - 131 °C @ 9 mmHg[3]

Flash Point > 110 °C (> 230 °F)[3]

Density 1.145 g/mL at 25 °C

Refractive Index n20/D 1.433

Solubility Miscible with tetrahydrofuran[2]

Hazard Identification and Classification
Methyl diethylphosphonoacetate is classified as a hazardous substance. The primary

hazards are skin and eye irritation.[1][3][4] It may also cause respiratory irritation.[4]

Hazard Classification Category

Skin Corrosion/Irritation Category 2[1][3]

Serious Eye Damage/Eye Irritation Category 2[1][3]

Specific target organ toxicity (single exposure) Category 3 (Respiratory system)[3]

GHS Signal Word Warning[3][4]

Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[5]
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Toxicology
The toxicological properties of methyl diethylphosphonoacetate have not been fully

investigated.[3] Limited data suggests moderate to high toxicity for aliphatic, aromatic, and

substituted phosphonates.[6]

Metric Value

log Pow 0.74[3]

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize exposure risk.

Handling:

Use in a well-ventilated area or outdoors.[3]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[3]

Wash face, hands, and any exposed skin thoroughly after handling.[3]

Wear protective gloves, protective clothing, eye protection, and face protection.[3]

Do not eat, drink, or smoke when handling this product.[6]

Keep away from heat, sparks, open flames, and hot surfaces.[7]

Use non-sparking tools and take action to prevent static discharges.[8]

Storage:

Store in a well-ventilated place.[3]

Keep container tightly closed.[3]

Store locked up.[3]
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Store in a cool, dry place away from incompatible materials and foodstuff containers.[6][9]

Incompatible materials include strong oxidizing agents.[3]

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling methyl
diethylphosphonoacetate:

Eye/Face Protection: Tightly fitting safety goggles with side-shields.[8]

Skin Protection: Chemical-resistant gloves (e.g., natural rubber, nitrile rubber, neoprene, or

PVC) and protective clothing to prevent skin exposure.[3] Inspect gloves before use.[3]

Respiratory Protection: Use a NIOSH-approved respirator with an appropriate filter (e.g.,

type ABEK) if vapors or aerosols are generated.[5]

First Aid Measures
In case of exposure, follow these first aid procedures immediately.
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Exposure Route

First Aid Procedure

Inhalation

Remove to fresh air.
Keep comfortable for breathing.

Skin Contact

Wash with plenty of soap and water
for at least 15 minutes.

Eye Contact

Rinse cautiously with water
for several minutes.

Remove contact lenses, if present.

Ingestion

Clean mouth with water and
drink plenty of water.

Call a POISON CENTER or doctor
if you feel unwell or if irritation persists.

Click to download full resolution via product page

In case of inhalation: Remove the person to fresh air and keep them comfortable for breathing.

[3] If breathing is difficult, give oxygen.[3] Call a poison center or doctor if you feel unwell.[3]

In case of skin contact: Take off immediately all contaminated clothing.[1] Wash the skin with

plenty of soap and water for at least 15 minutes.[3] If skin irritation occurs, get medical

advice/attention.[1]

In case of eye contact: Rinse cautiously with water for several minutes.[3] Remove contact

lenses if present and easy to do. Continue rinsing for at least 15 minutes.[3] If eye irritation

persists, get medical advice/attention.[1]

In case of ingestion: Clean the mouth with water and then drink plenty of water.[3] Do not

induce vomiting.[8] Call a poison center or doctor immediately.[8]

Accidental Release Measures
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In the event of a spill, follow these procedures to mitigate the hazard.

Personal Precautions:

Use personal protective equipment as required.[3]

Ensure adequate ventilation.[3]

Avoid breathing vapors and contact with skin and eyes.[6]

Remove all ignition sources.[6]

Environmental Precautions:

Prevent spillage from entering drains or water courses.[6]

Methods for Cleaning Up:

For minor spills, contain and absorb the spill with sand, earth, inert material, or vermiculite.[6]

Wipe up and place in a suitable labeled container for waste disposal.[6]

For major spills, clear the area of personnel and move upwind.[6] Alert emergency

responders.[6] Stop the leak if it is safe to do so.[6] Collect recoverable product into labeled

containers for recycling or disposal.[6]

Fire-Fighting Measures
Suitable Extinguishing Media: Water spray, carbon dioxide (CO2), dry chemical, or alcohol-

resistant foam.[3]

Unsuitable Extinguishing Media: No information available.[3]

Specific Hazards: Combustible.[1] Vapors are heavier than air and may spread along floors.

[1] Forms explosive mixtures with air on intense heating.[1] Hazardous combustion products

include carbon monoxide, carbon dioxide, and oxides of phosphorus.[3]

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[3]
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Disposal Considerations
Dispose of contents and containers in accordance with local, regional, and national hazardous

waste regulations.[3] Chemical waste generators must determine whether a discarded

chemical is classified as a hazardous waste.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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